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Compound of Interest

Compound Name:
3-Hydroxy-alpha-methyl-DL-

tyrosine

Cat. No.: B555937 Get Quote

Essential Safety & Handling Guide for 3-
Hydroxy-alpha-methyl-DL-tyrosine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Hydroxy-alpha-methyl-DL-tyrosine (CAS: 555-29-3). The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Disclaimer: Detailed safety information specifically for 3-Hydroxy-alpha-methyl-DL-tyrosine is

not readily available. The following guidance is based on safety data sheets for chemically

similar compounds, such as α-Methyl-tyrosine and DL-Tyrosine.[1][2][3] It is crucial to handle

this compound with care, assuming it may be hazardous until more comprehensive data is

accessible.[4]

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure. The following table summarizes

recommended PPE based on the quantity of substance being handled.
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Exposure Level
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Small Quantities

(up to 500g)

Chemical

goggles[1]

Nitrile or rubber

gloves (double

gloving

recommended)

[1]

Laboratory

coat[1]

Dust respirator or

particulate filter

(P1 or N95) if

dust is

generated[2]

Large Quantities

(up to 1kg)

Chemical

goggles and face

shield[1]

Nitrile or rubber

gloves (double

gloving

recommended)

[1]

Disposable

laboratory coat

or coveralls of

low

permeability[1]

Dust respirator or

particulate

filter[1]

Manufacturing/B

ulk Handling

Full face

shield[1]

Nitrile or rubber

gloves (double

gloving

recommended)

[1]

Air-supplied full-

body suit and

disposable shoe

covers[1]

Advanced

respiratory

protection (e.g.,

supplied air)[1]

An eyewash station and emergency shower must be readily accessible in the work area.[1]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines a standard operating procedure for the safe handling of 3-Hydroxy-
alpha-methyl-DL-tyrosine from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place, away from incompatible materials like strong

oxidizing agents.[3][5]

Keep the container tightly closed.[5] The product should be stored frozen.[6]
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2. Preparation for Use:

Work in a designated area, preferably within a chemical fume hood or a ventilated enclosure,

to minimize dust inhalation.[3]

Ensure all necessary PPE is worn before handling the compound.

Use dry, clean spatulas and weighing boats. Avoid generating dust during weighing and

transfer.[1]

3. Experimental Use:

When preparing solutions, add the solid powder to the solvent slowly to prevent splashing.

If working with organic solvents, ensure adequate ventilation and be aware of their specific

hazards.

Limit all unnecessary personal contact with the material.[3]

After handling, wash hands and any exposed skin thoroughly.[5]

4. Spill Management:

Minor Spills:

Clean up spills immediately, wearing appropriate PPE.[1]

Use dry clean-up procedures; avoid sweeping that generates dust.[1]

A vacuum cleaner fitted with a HEPA filter is recommended for cleaning up fine powders.

[1]

Dampen the spilled material with water to prevent dusting before sweeping.[1]

Place the collected material into a suitable, labeled container for disposal.[1]

Major Spills:

Evacuate the area and move upwind.[1]
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Alert emergency responders, providing them with the location and nature of the hazard.[1]

[3]

5. Disposal Plan:

All waste, including contaminated PPE and cleaning materials, must be handled in

accordance with local, state, and federal regulations.[3]

Dispose of the chemical waste in approved, labeled containers.

Do not allow the product or wash water from cleaning to enter drains.[2][3]

Consult your institution's environmental health and safety department for specific disposal

guidance.

Safe Handling Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

3-Hydroxy-alpha-methyl-DL-tyrosine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://datasheets.scbt.com/sc-207232.pdf
https://datasheets.scbt.com/sc-258368.pdf
https://datasheets.scbt.com/sc-258368.pdf
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://datasheets.scbt.com/sc-258368.pdf
https://www.benchchem.com/product/b555937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Start: Receive Chemical

Review Safety Data Sheet

Don Appropriate PPE

Prepare Ventilated Work Area

Weigh and Transfer

Perform Experiment

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Decontaminate Work Area

No

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Hydroxy-alpha-methyl-DL-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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